Cas no 173417-34-0 (Dimethyl 2-(3-nitropyridin-2-yl)malonate)

• Product Name: Dimethyl 2-(3-nitropyridin-2-yl)malonate
• CAS No: 173417-34-0
• MF: C₁₀H₁₀N₂O₆
• MW: 254.196202754974
• CID: 133947
• PubChem ID: 2782199
• Update Time: 2025-08-03

Dimethyl 2-(3-nitropyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(3-nitropyridin-2-yl)malonate
• dimethyl 2-(3-nitropyridin-2-yl)propanedioate
• Propanedioic acid, 2-(3-nitro-2-pyridinyl)-, 1,3-dimethylester
• AC1MD1RW
• CTK4D4633
• MolPort-001-765-811
• Oprea1_803800
• SureCN2001299
• DIMETHYL (3-NITROPYRID-2-YL)MALONATE
• DIMETHYL 2-(3-NITRO-2-PYRIDYL)MALONATE
• HMS2809H10
• 173417-34-0
• CCG-43104
• AKOS015833366
• AS-48019
• SMR000460213
• YGA41734
• Dimethyl-2-(3-nitropyridin-2-yl)malonate
• F17550
• ZGJBYLKQNZJCFD-UHFFFAOYSA-N
• SCHEMBL2001299
• CS-0089817
• SR-01000633053-1
• Propanedioic acid,2-(3-nitro-2-pyridinyl)-,1,3-dimethylester
• CHEMBL1321530
• Propanedioic acid, 2-(3-nitro-2-pyridinyl)-, 1,3-dimethyl ester
• DTXSID50381972
• Z1170274340
• FT-0625052
• MFCD00203481
• MLS000861429
• CHEBI:228822

• Inchi： 1S/C10H10N2O6/c1-17-9(13)7(10(14)18-2)8-6(12(15)16)4-3-5-11-8/h3-5,7H,1-2H3
• InChI Key： ZGJBYLKQNZJCFD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 254.05400
• Monoisotopic Mass: 254.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.31000
• LogP: 0.94260

Dimethyl 2-(3-nitropyridin-2-yl)malonate Security Information

• Hazardous Material Identification：